Cas no 420802-67-1 (Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-3-methyl- (9CI))

• Product name: Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-3-methyl- (9CI)
• CAS No: 420802-67-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 927753
• PubChem ID: 22381730

Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indole-5-carboxaldehyde, 1,2,3,4-tetrahydro-3-methyl- (9CI)
• 3-methyl-1,2,3,4-tetrahydrocyclopenta[b]indole-5-carbaldehyde
• SCHEMBL6280972
• DB-286472
• CYCLOPENT[B]INDOLE-5-CARBOXALDEHYDE, 1,2,3,4-TETRAHYDRO-3-METHYL-
• 420802-67-1
• Cyclopent[b]indole-5-carboxaldehyde,1,2,3,4-tetrahydro-3-methyl-(9ci)

• Inchi： InChI=1S/C13H13NO/c1-8-5-6-11-10-4-2-3-9(7-15)13(10)14-12(8)11/h2-4,7-8,14H,5-6H2,1H3
• InChI Key： UILUEFWCUVDELH-UHFFFAOYSA-N
• SMILES： CC1CCC2=C1NC3=C(C=CC=C23)C=O

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 32.86000
• LogP: 3.03010